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Compound of Interest

Compound Name: 2-Pentylfuran

Cat. No.: B1212448 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides critical safety and

logistical information for the use of 2-Pentylfuran, a flammable liquid and potential irritant.

Adherence to these guidelines is essential for minimizing risk and ensuring laboratory safety.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Pentylfuran is classified as a flammable liquid that can be harmful if swallowed and may

cause serious eye damage.[1][2] It is imperative to use appropriate personal protective

equipment to prevent exposure.

Recommended Personal Protective Equipment (PPE) for Handling 2-Pentylfuran:
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield worn

over goggles is recommended

when there is a significant risk

of splashing.[3][4]

Protects against splashes and

potential vapors that could

cause serious eye damage.[2]

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes are the minimum

requirements.[4] Chemical-

resistant gloves, such as

disposable nitrile gloves, must

be worn.[1][4] For extended

contact, heavier-duty gloves

should be considered.

Prevents skin contact, which

can cause irritation.[1] Flame-

retardant clothing is necessary

due to the flammable nature of

the compound.[3]

Respiratory Protection

All handling of 2-Pentylfuran

should be conducted in a

certified chemical fume hood to

avoid inhalation of vapors.[4] If

a fume hood is not available or

if exposure limits are

exceeded, a NIOSH-approved

respirator with an organic

vapor cartridge (Type A,

Brown) is required.[1][3]

Minimizes the risk of inhaling

potentially harmful vapors,

which can cause respiratory

irritation.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Pentylfuran:
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Property Value

CAS Number 3777-69-3[1]

Molecular Formula C9H14O[5]

Molecular Weight 138.21 g/mol [5]

Boiling Point 155 °C / 311 °F[1]

Flash Point 45 °C / 113 °F[1]

Specific Gravity 0.886 - 0.893 @ 25 °C[6]

Oral LD50 (mouse) 1200 mg/kg[6]

Operational and Disposal Plans
Handling and Storage:

Always handle 2-Pentylfuran in a well-ventilated area, preferably within a chemical fume

hood.[1]

Keep the compound away from heat, sparks, open flames, and other sources of ignition.[2]

Use only non-sparking tools and explosion-proof equipment when handling.[1]

Containers should be grounded and bonded during transfer to prevent static discharge.[2]

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[1][7]

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or earth, to contain the spill.[1]
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Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.[7]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Disposal:

2-Pentylfuran and any contaminated materials are considered hazardous waste and must

be disposed of accordingly.[7]

Dispose of the waste in a licensed professional waste disposal service to ensure compliance

with local, state, and federal regulations.[1][2] Do not dispose of it down the drain.

Experimental Protocol: Standard Solution
Preparation
This protocol outlines the steps for preparing a standard solution of 2-Pentylfuran.

Materials:

2-Pentylfuran

An appropriate solvent (e.g., ethanol, methanol)

Volumetric flasks with stoppers

Calibrated pipettes or syringes

Analytical balance

Procedure:

Preparation: Ensure all work is performed inside a certified chemical fume hood. Wear all

required PPE as detailed above.

Weighing: Accurately weigh the desired amount of 2-Pentylfuran using an analytical

balance.
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Dissolving: Carefully transfer the weighed 2-Pentylfuran into a volumetric flask of the

desired volume.

Dilution: Add a small amount of the chosen solvent to the flask to dissolve the compound.

Once dissolved, add more solvent until the volume is close to the calibration mark on the

flask.

Final Volume: Use a pipette or dropper to add the final amount of solvent to bring the

solution to the calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is thoroughly

mixed.

Labeling and Storage: Label the flask with the compound name, concentration, solvent, and

date of preparation. Store the solution in a cool, well-ventilated area, away from ignition

sources.

Workflow for Safe Handling of 2-Pentylfuran
The following diagram illustrates the logical workflow for the safe handling of 2-Pentylfuran,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-Pentylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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